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Compound of Interest

Compound Name: bisindolylmaleimide iii

Cat. No.: B1221850

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bisindolylmaleimide lll is a potent and selective inhibitor of Protein Kinase C (PKC), a family
of enzymes crucial to various cellular signaling pathways.[1][2][3] Accurate preparation and
storage of Bisindolylmaleimide Il stock solutions are critical for ensuring experimental
reproducibility and obtaining reliable data. This document provides a detailed protocol for the
preparation, storage, and handling of Bisolindolylmaleimide Il stock solutions and summarizes
its key biochemical data.

Data Presentation
Chemical and Physical Properties

The fundamental properties of Bisindolylmaleimide Ill are summarized below. These values
are essential for accurate stock solution preparation.
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Property Value Reference
Molecular Formula C23H20N402 [1112]
Molecular Weight 384.43 g/mol [1]
Appearance Crystalline Red Solid [4]

Primary Solvents

Dimethyl Sulfoxide (DMSO),
Methanol

[11(21[4]

Inhibitory Activity

Bisindolylmaleimide lll is a broad-spectrum kinase inhibitor with high potency against PKC.

Its inhibitory concentrations (ICso) against various kinases are detailed in the following table.

Target Kinase

Inhibitory Concentration
(ICso I Ki)

Reference

Protein Kinase C (PKC)

ICso0: 26 NM (hydrochloride

salt)

[5]

PKCa 93% inhibition at 1 uM [2][4]
Ste20-related kinase (SLK) ICs0: 170 NM [1]
Cyclin-dependent kinase 2

ICs0: 2 UM [1]
(CDK2)
PDK1 ICs0: 3.8 M [2]
NQO2 Ki: 16.5 uM [1]

Experimental Protocols
Materials and Equipment

» Bisindolylmaleimide Ill powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
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Analytical balance

Microcentrifuge tubes or cryogenic vials

Pipettes and sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol: Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO, a common starting
concentration for most cell-based assays.

Safety Precaution: Handle Bisindolylmaleimide IlIl powder in a chemical fume hood or
designated area to avoid inhalation. Always wear appropriate PPE.

1. Calculation: To prepare a 10 mM stock solution, calculate the required mass of
Bisindolylmaleimide Il using the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (L) x Molecular Weight ( g/mol )

Example for 1 mL of 10 mM stock solution: Mass (mg) = 10 mM x 0.001 L x 384.43 g/mol =
3.84 mg

N

. Weighing:

Tare a clean microcentrifuge tube on an analytical balance.

Carefully weigh out the calculated amount (e.g., 3.84 mg) of Bisindolylmaleimide IlIl powder
directly into the tube.
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3. Solubilization:
e Add the desired volume of anhydrous DMSO (e.g., 1 mL) to the tube containing the powder.

o Cap the tube securely and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved. The solution should be clear.

4. Aliquoting and Storage:

o To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes (e.g., 10-20 pL) in sterile microcentrifuge tubes or cryogenic
vials.[6]

o Label each aliquot clearly with the compound name, concentration, and date of preparation.

» Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[1][5][6]

Protocol: Handling and Use

» When ready to use, thaw a single aliquot at room temperature.[1]
 Briefly centrifuge the tube to collect the solution at the bottom.

 Visually inspect the solution for any signs of precipitation. If precipitate is observed, gently
warm the solution and vortex to redissolve.

» Dilute the stock solution to the desired final working concentration in your cell culture
medium or assay buffer immediately before use.

Visualizations: Pathways and Workflows
Signaling Pathway Diagram

Bisindolylmaleimide Il primarily functions by competitively inhibiting the ATP-binding site of
Protein Kinase C, thereby preventing the phosphorylation of its downstream targets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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